Cas no 104975-19-1 (4aH-Cycloprop[e]azulen-4a-ol,decahydro-3,3,5,7b-tetramethyl-, (1aS,4aR,5R,7aS,7bR)-)

• Product Name: 4aH-Cycloprop[e]azulen-4a-ol,decahydro-3,3,5,7b-tetramethyl-, (1aS,4aR,5R,7aS,7bR)-
• CAS No: 104975-19-1
• MF: C₁₅H₂₆O
• MW: 222.366344928741
• CID: 188096
• PubChem ID: 11020495
• Update Time: 2025-04-19

4aH-Cycloprop[e]azulen-4a-ol,decahydro-3,3,5,7b-tetramethyl-, (1aS,4aR,5R,7aS,7bR)- Chemical and Physical Properties

Names and Identifiers

• 4aH-Cycloprop[e]azulen-4a-ol,decahydro-3,3,5,7b-tetramethyl-, (1aS,4aR,5R,7aS,7bR)-
• (+)-Isoafricanol
• 4aH-Cycloprop[e]azulen-4a-ol,decahydro-3,3,5,7b-tetramethyl-, [1aS-(1aa,4ab,5b,7ab,7ba)]-
• Isoafricanol
• DTXSID701134752
• CHEBI:137522
• 104975-19-1
• (1aS,4aR,5R,7aS,7bR)-3,3,5,7b-tetramethyl-1,1a,2,4,5,6,7,7a-octahydrocyclopropa[h]azulen-4a-ol
• C21660
• (1aS,4aR,5R,7aS,7bR)-3,3,5,7b-tetramethyldecahydro-4aH-cyclopropa[e]azulen-4a-ol
• (1aS,4aR,5R,7aS,7bR)-Decahydro-3,3,5,7b-tetramethyl-4aH-cycloprop[e]azulen-4a-ol

• Inchi： 1S/C15H26O/c1-10-5-6-12-14(4)8-11(14)7-13(2,3)9-15(10,12)16/h10-12,16H,5-9H2,1-4H3/t10-,11+,12+,14-,15-/m1/s1
• InChI Key： KVFZUTBKAXAVDX-CYHVGBIXSA-N
• SMILES： O[C@]12[C@H](C)CC[C@H]1[C@]1(C)C[C@@H]1CC(C)(C)C2

Computed Properties

• Exact Mass: 222.19848
• Monoisotopic Mass: 222.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids